Cas no 2751703-03-2 ((2-Chloropyrimidin-5-yl)(ethyl)imino-lambda6-sulfanone)

• Product Name: (2-Chloropyrimidin-5-yl)(ethyl)imino-lambda6-sulfanone
• CAS No: 2751703-03-2
• MF: C₆H₈ClN₃OS
• MW: 205.665218353271
• CID: 6319937
• PubChem ID: 165660178
• Update Time: 2025-05-21

(2-Chloropyrimidin-5-yl)(ethyl)imino-lambda6-sulfanone Chemical and Physical Properties

Names and Identifiers

• 2751703-03-2
• (2-chloropyrimidin-5-yl)(ethyl)imino-lambda6-sulfanone
• EN300-37339094
• (2-Chloropyrimidin-5-yl)(ethyl)imino-lambda6-sulfanone

• Inchi： 1S/C6H8ClN3OS/c1-2-12(8,11)5-3-9-6(7)10-4-5/h3-4,8H,2H2,1H3
• InChI Key： DGQAGKOUPQXSLP-UHFFFAOYSA-N
• SMILES： ClC1=NC=C(C=N1)S(CC)(=N)=O

Computed Properties

• Exact Mass: 205.0076608g/mol
• Monoisotopic Mass: 205.0076608g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 75.1Ų

Additional information on (2-Chloropyrimidin-5-yl)(ethyl)imino-lambda6-sulfanone

Introduction to (2-Chloropyrimidin-5-yl)(ethyl)imino-lambda6-sulfanone (CAS No. 2751703-03-2)

(2-Chloropyrimidin-5-yl)(ethyl)imino-lambda6-sulfanone, with the CAS number 2751703-03-2, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of sulfonamides and is characterized by its unique structural features, which include a chloropyrimidine moiety and an ethylimino group. These structural elements contribute to its potential therapeutic applications and biological activities.

The chemical structure of (2-Chloropyrimidin-5-yl)(ethyl)imino-lambda6-sulfanone is represented by the formula C₈H₉ClN₄O₂S. The presence of the chloropyrimidine ring imparts significant stability and reactivity, while the ethylimino group enhances its solubility and bioavailability. These properties make it a promising candidate for various medicinal applications, particularly in the development of new drugs targeting specific biological pathways.

Recent studies have focused on the potential of (2-Chloropyrimidin-5-yl)(ethyl)imino-lambda6-sulfanone as an inhibitor of key enzymes involved in various diseases. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent inhibitory activity against certain kinases, which are crucial enzymes in signal transduction pathways. This activity suggests its potential as a therapeutic agent for conditions such as cancer and inflammatory disorders.

In addition to its enzymatic inhibition properties, (2-Chloropyrimidin-5-yl)(ethyl)imino-lambda6-sulfanone has been investigated for its antimicrobial activity. Studies have demonstrated that it possesses broad-spectrum antimicrobial properties, effectively inhibiting the growth of both Gram-positive and Gram-negative bacteria. This makes it a valuable candidate for the development of new antibiotics, which are urgently needed to combat the growing threat of antibiotic resistance.

The pharmacokinetic profile of (2-Chloropyrimidin-5-yl)(ethyl)imino-lambda6-sulfanone

Clinical trials are currently underway to evaluate the safety and efficacy of (2-Chloropyrimidin-5-yl)(ethyl)imino-lambda6-sulfanone in various therapeutic applications. Preliminary results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for more advanced clinical trials to further validate its potential as a new therapeutic agent.

The synthesis of (2-Chloropyrimidin-5-yl)(ethyl)imino-lambda6-sulfanone

In conclusion, (2-Chloropyrimidin-5-yl)(ethyl)imino-lambda6-sulfanone (CAS No. 2751703-03-2) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its favorable pharmacological properties, make it an exciting candidate for the development of new drugs targeting various diseases. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential, contributing to advancements in healthcare and medicine.